![molecular formula C22H23N3O7S B2433485 ethyl 2-[({[4-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)butanoyl]oxy}acetyl)amino]benzoate CAS No. 941900-11-4](/img/structure/B2433485.png)
ethyl 2-[({[4-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)butanoyl]oxy}acetyl)amino]benzoate
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Description
Ethyl 2-[({[4-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)butanoyl]oxy}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C22H23N3O7S and its molecular weight is 473.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactions:
- Ethyl esters and amides of 2H-1,2,4-benzothiadiazine-3-carboxylic acid 1,1-dioxide are obtained through reactions involving 2-aminobenzenesulfonamide, diethyl oxalate, or oxamic acid esters in sodium methoxide (Chernykh, Gridasov, & Petyunin, 1976).
- Mitsunobu reactions of 3-Hydroxyalkylamino- and 3-Mercaptoalkylamino-4H-1,2,4-benzothiadiazine 1,1-dioxides yield different compounds like 2,4-dihydro-1H-imidazo[2,1-c][1,2,4]benzothiadiazine 5,5-dioxide and 1,2,3,5-tetrahydropyrimido[2,1-c][1,2,4]benzothiadiazine 6,6-dioxide (Chern, Shiau, & Wu, 1991).
Biological and Pharmacological Activities
Antimicrobial Activity:
- New quinazolines synthesized from ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate exhibit promising antibacterial and antifungal activities against various strains such as Eschericia coli, Staphylococcus aureus, Pseudomonas aeruginosa, Staphylococcus pyogenes, C. albicans, A. niger, and A. clavatus (Desai, Shihora, & Moradia, 2007).
Novel Agents and Hormone Analogues:
- Ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate shows potential as an anti-juvenile hormone agent, inducing symptoms associated with hormone deficiency in insects (Ishiguro, Fujita, Kim, Shiotsuki, & Kuwano, 2003).
Molecular Structures and Characterization
Crystal Structure Analysis:
- The crystal structure of N-butyl-2-(3,5-dimethyl-1,1-dioxido-2H-1,2,6- thiadiazin-4-yl)benzamide was determined, providing insights into the molecular arrangement and interactions (Bhatt, Bhatt, Govender, Kruger, & Maguire, 2014).
Synthetic Methods and Applications
Synthetic Applications:
- The synthesis of ethyl 4-[2-(6-Methyl-3-pyridyloxy)butyloxy]benzoate, a novel agent, demonstrates applications in modifying insect growth and development (Ishiguro, Fujita, Kim, Shiotsuki, & Kuwano, 2003).
- Microwave-promoted synthesis of 2-hetarylmethyl-4-(4-hetarylphenyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives from ethyl 4-[1-(2-ethoxy-2-oxoethyl)-3-methyl-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]benzoate shows diverse antimicrobial, anti-lipase, and antiurease activities (Özil, Bodur, Ülker, & Kahveci, 2015).
properties
IUPAC Name |
ethyl 2-[[2-[4-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)butanoyloxy]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O7S/c1-2-31-22(28)15-8-3-4-9-16(15)24-20(26)14-32-21(27)13-7-12-19-23-17-10-5-6-11-18(17)33(29,30)25-19/h3-6,8-11H,2,7,12-14H2,1H3,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOEYSDXEQWVSCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1NC(=O)COC(=O)CCCC2=NS(=O)(=O)C3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
473.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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